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Compound of Interest

Compound Name: Fibrostatin D

Cat. No.: B12726646 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety

and proper chemical handling is paramount. This guide provides essential, step-by-step

procedures for the safe disposal of Fibrostatin D, a compound understood to be chemically

identified as Fenofibrate. Adherence to these protocols is critical for protecting both laboratory

personnel and the environment.

I. Personal Protective Equipment (PPE) and
Handling
Before initiating any disposal procedures, it is imperative to be outfitted with the appropriate

personal protective equipment. Handle Fibrostatin D in accordance with good industrial

hygiene and safety practices.

Eye Protection: Wear safety glasses with side shields or goggles that conform to European

standard EN 166.[1][2]

Hand Protection: Use protective gloves.[1] For prolonged or repeated contact, nitrile rubber

gloves are recommended.

Body Protection: Long-sleeved clothing is essential to prevent skin contact.[1][2]

Respiratory Protection: In situations where dust may be generated and exposure limits may

be exceeded, use a NIOSH/MSHA or European Standard EN 149 approved respirator.[1][2]
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Always wash hands thoroughly after handling the compound, and before breaks. Contaminated

clothing and gloves should be removed and washed before reuse.[1]

II. Spill Containment and Cleanup
In the event of a spill, immediate and appropriate action is necessary to prevent wider

contamination.

Ventilation: Ensure the area is adequately ventilated.[3]

Containment: Cover drains to prevent the product from entering the sewer system.[3]

Cleanup: For solid spills, sweep up the material and shovel it into suitable, closed containers

for disposal.[2] Avoid generating dust.[3] For liquid spills, collect, bind, and pump off the

spillage.[3]

Decontamination: Clean the affected area thoroughly.

III. Disposal Procedures
The primary method for the disposal of Fibrostatin D is through an approved waste disposal

plant.[1][3] It is crucial to consult and comply with local, regional, and national hazardous waste

regulations to ensure complete and accurate classification and disposal.[2]

Step-by-Step Disposal Protocol:

Waste Collection: Place the Fibrostatin D waste into a suitable, sealed, and clearly labeled

container.

Contact a Licensed Waste Disposal Company: Arrange for the collection and disposal of the

chemical waste by a certified hazardous waste management company.

Documentation: Maintain records of the disposal, including the date, quantity, and the waste

management company used.

Alternative Disposal for Small, Decontaminated Quantities (if permitted by local regulations):
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For trace amounts, such as those left in empty containers, the following procedure may be

acceptable, but always verify with local environmental regulations first.

Deactivation (if applicable and safe): While no specific deactivation protocol is provided in

the safety data sheets, strong oxidizing agents are listed as incompatible materials,

suggesting a potential for chemical alteration.[1] However, without a validated protocol, this

is not recommended.

Mixing: For household quantities of expired medicines, the FDA recommends mixing the

substance with an undesirable material like used coffee grounds or cat litter.[4][5] This can

be adapted for small laboratory quantities to render them non-recoverable.

Containment: Place the mixture in a sealed plastic bag or container to prevent leakage.[4][5]

Disposal in Trash: Dispose of the sealed container in the regular trash.[5]

Important Note: Never flush Fibrostatin D down the toilet or pour it into drains, as it may cause

long-lasting harmful effects to aquatic life.[1][3]

IV. Chemical and Physical Properties
A summary of the key physical and chemical properties of Fibrostatin D (Fenofibrate) is

provided below for easy reference.

Property Value

Molecular Formula C20 H21 Cl O4

Molecular Weight 360.83 g/mol

Physical State Solid (White to off-white)

Melting Point 79 - 82 °C / 174.2 - 179.6 °F

Water Solubility Insoluble

Incompatible Materials Strong oxidizing agents

Hazardous Decomposition Products
Carbon monoxide (CO), Carbon dioxide (CO2),

Hydrogen chloride
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Source: Fisher Scientific Safety Data Sheet[1]

V. Experimental Protocols and Signaling Pathways
While this document focuses on disposal, any experimental work with Fibrostatin D should be

preceded by a thorough review of its toxicological properties. It is noted to potentially cause

damage to organs through prolonged or repeated exposure.[1][3]

Disposal Workflow for Fibrostatin D
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Caption: Workflow for the safe disposal of Fibrostatin D.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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